Cas no 851087-08-6 (5-bromo-1-(propan-2-yl)-1,2-dihydropyridin-2-one)

5-Bromo-1-(propan-2-yl)-1,2-dihydropyridin-2-one is a brominated dihydropyridinone derivative with potential utility as an intermediate in organic synthesis and pharmaceutical research. Its structure features a reactive bromine substituent, enabling further functionalization via cross-coupling or nucleophilic substitution reactions. The isopropyl group enhances steric and electronic properties, influencing reactivity and selectivity in synthetic applications. This compound may serve as a precursor for the development of biologically active molecules, particularly in medicinal chemistry. Its stability under standard conditions and well-defined reactivity profile make it a practical choice for targeted modifications. Analytical characterization is typically performed via NMR, HPLC, or LC-MS to ensure purity and consistency.
5-bromo-1-(propan-2-yl)-1,2-dihydropyridin-2-one structure
851087-08-6 structure
Product Name:5-bromo-1-(propan-2-yl)-1,2-dihydropyridin-2-one
CAS No:851087-08-6
MF:C8H10BrNO
MW:216.07510137558
MDL:MFCD10699719
CID:857891
Update Time:2025-06-08

5-bromo-1-(propan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-isopropylpyridin-2(1H)-one
    • 5-bromo-1-propan-2-ylpyridin-2-one
    • 5-Bromo-1-isopropyl-1H-pyridin-2-one
    • 5-bromo-1-(propan-2-yl)-1,2-dihydropyridin-2-one
    • MDL： MFCD10699719
    • Inchi： 1S/C8H10BrNO/c1-6(2)10-5-7(9)3-4-8(10)11/h3-6H,1-2H3
    • InChI Key： ULPBSLPRYWCIDD-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(N(C=1)C(C)C)=O

Computed Properties

  • Exact Mass: 214.99500
  • Monoisotopic Mass: 214.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • PSA: 22.00000
  • LogP: 2.19170

5-bromo-1-(propan-2-yl)-1,2-dihydropyridin-2-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-1-(propan-2-yl)-1,2-dihydropyridin-2-one Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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5-bromo-1-(propan-2-yl)-1,2-dihydropyridin-2-one Production Method

Production Method 1

13466-38-1 13466-38-1
851087-08-6 851087-08-6
870521-31-6 870521-31-6
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Polyoxyethylene sorbitan monolaurate Solvents: Water ;  rt → 70 °C; 18 h, 70 °C; 70 °C → rt
1.2 Reagents: Methanol
Reference
Mild and Regioselective N-Alkylation of 2-Pyridones in Water
Hao, Xin; et al, Organic Letters, 2015, 17(14), 3382-3385

5-bromo-1-(propan-2-yl)-1,2-dihydropyridin-2-one Raw materials

5-bromo-1-(propan-2-yl)-1,2-dihydropyridin-2-one Preparation Products

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